![molecular formula C8H9NO2S B2842820 2-amino-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylic acid CAS No. 337311-46-3](/img/structure/B2842820.png)
2-amino-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Amino-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylic acid is a cyclic organic compound with a unique structure and properties. It has a wide range of applications in scientific research and laboratory experiments.
Scientific Research Applications
- Cyclopenta[b]thiophene derivatives, including this compound, serve as valuable building blocks in organic synthesis. Researchers have utilized them to construct more complex molecules, such as pharmaceuticals and agrochemicals .
- The compound’s heterocyclic structure makes it an intriguing candidate for drug development. Scientists investigate its potential as a scaffold for designing novel drugs, especially in the treatment of specific diseases or disorders .
- Agricultural applications involve the development of pesticides, herbicides, and fungicides. Researchers explore the use of cyclopenta[b]thiophene derivatives like this one to enhance crop protection and yield .
- The compound’s conjugated system and aromaticity make it relevant in the dyestuff field. It may contribute to the creation of new dyes with improved color stability, solubility, and environmental compatibility .
- Researchers investigate the compound’s properties for potential use in materials science. Its electronic properties, solubility, and stability could lead to applications in organic electronics, sensors, or optoelectronic devices .
- Due to its unique structure, this compound may exhibit selective interactions with specific analytes. Scientists explore its potential as a chemical sensor for detecting gases, ions, or other molecules .
Organic Synthesis
Pharmaceutical Research
Agrochemicals
Dyestuff Industry
Materials Science
Chemical Sensors
Mechanism of Action
Target of Action
The primary targets of 2-amino-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylic acid are currently unknown . Thiophene-based analogs have been shown to exhibit a variety of biological effects, suggesting that they may interact with multiple targets .
Mode of Action
Thiophene derivatives are known to interact with various biological targets, leading to changes in cellular processes .
Biochemical Pathways
Thiophene derivatives have been shown to influence a variety of pathways, including those involved in inflammation, cancer, and microbial infections .
Result of Action
Thiophene derivatives have been associated with a range of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-amino-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylic acid . These factors can include pH, temperature, and the presence of other molecules in the environment.
properties
IUPAC Name |
2-amino-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO2S/c9-7-6(8(10)11)4-2-1-3-5(4)12-7/h1-3,9H2,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYWYRJBGPKHKCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)SC(=C2C(=O)O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
337311-46-3 |
Source
|
Record name | 2-amino-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.